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Compound of Interest

Compound Name: Benzyl acetate-d5

Cat. No.: B1384724 Get Quote

An In-depth Technical Guide to Benzyl acetate-d5

For researchers, scientists, and professionals in drug development, understanding the

chemical properties and applications of isotopically labeled compounds is crucial for accurate

analytical measurements. This guide provides a comprehensive overview of Benzyl acetate-
d5, a deuterated analog of benzyl acetate, focusing on its chemical identifiers, applications,

and a representative experimental workflow for its use as an internal standard.

Core Chemical Identifiers and Properties
Benzyl acetate-d5, where five hydrogen atoms on the phenyl group are replaced by

deuterium, is a valuable tool in analytical chemistry. Its key identifiers and properties are

summarized below for easy reference.
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Chemical Identifier Value

CAS Number 1398065-57-0[1][2][3][4]

PubChem CID 145705695[1][5]

Molecular Formula C₉H₅D₅O₂

Molecular Weight 155.21 g/mol [6]

InChI
InChI=1S/C9H10O2/c1-8(10)11-7-9-5-3-2-4-6-

9/h2-6H,7H2,1H3/i2D,3D,4D,5D,6D[1][2][3][4]

InChIKey QUKGYYKBILRGFE-VIQYUKPQSA-N[1]

Canonical SMILES CC(=O)OCC1=CC=CC=C1[1]

Isomeric SMILES
[2H]c1c([2H])c([2H])c(COC(=O)C)c([2H])c1[2H]

[2][3][4]

Synonyms
Benzyl-2,3,4,5,6-d5 Acetate, Acetic Acid Benzyl-

d5 Ester, (Acetoxymethyl)benzene-d5[4]

Application in Analytical Chemistry
Due to its isotopic labeling, Benzyl acetate-d5 is primarily utilized as an internal standard in

analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear

Magnetic Resonance (NMR) spectroscopy.[7] The deuterium labeling provides a distinct mass

difference from the non-labeled benzyl acetate, allowing for accurate quantification in complex

matrices while maintaining similar chemical and physical properties.[7] This makes it an

invaluable tool for pharmacokinetic studies, metabolic research, and quality control in the

fragrance and flavor industries.[7][8]

Experimental Protocol: Quantitative Analysis using
GC-MS with a Deuterated Internal Standard
While a specific protocol for Benzyl acetate-d5 is not detailed in the provided search results, a

general workflow for using a deuterated internal standard in GC-MS analysis is a well-

established methodology. The following is a representative protocol.
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1. Preparation of Stock Solutions:

Prepare a stock solution of the analyte (non-deuterated benzyl acetate) in a suitable solvent

(e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

Prepare a stock solution of the internal standard (Benzyl acetate-d5) in the same solvent at

a known concentration (e.g., 1 mg/mL).

2. Preparation of Calibration Standards:

Create a series of calibration standards by spiking a known volume of the analyte stock

solution into a series of volumetric flasks to achieve a range of concentrations that bracket

the expected sample concentrations.

Add a fixed volume of the internal standard stock solution to each calibration standard.

Dilute to the final volume with the solvent.

3. Sample Preparation:

To the unknown sample, add the same fixed volume of the internal standard stock solution

as was added to the calibration standards.

Perform any necessary sample extraction or cleanup procedures (e.g., liquid-liquid

extraction, solid-phase extraction).

4. GC-MS Analysis:

Inject a fixed volume of each calibration standard and the prepared sample into the GC-MS

system.

The gas chromatograph separates the analyte and the internal standard.

The mass spectrometer detects and quantifies the ions specific to the analyte and the

internal standard.

5. Data Analysis:
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For each calibration standard, calculate the ratio of the peak area of the analyte to the peak

area of the internal standard.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

analyte.

For the unknown sample, calculate the peak area ratio of the analyte to the internal

standard.

Determine the concentration of the analyte in the unknown sample by interpolating its peak

area ratio on the calibration curve.

Workflow for Quantitative Analysis using an Internal
Standard
The following diagram illustrates the logical workflow for using a deuterated internal standard,

such as Benzyl acetate-d5, in a quantitative analytical experiment.
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Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1384724?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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